N-(2-imidazol-1-ylethyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-imidazol-1-ylethyl)prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule is also known as IEPA or Imidazole Ethyl Propenamide and is a small molecule inhibitor of the enzyme, soluble epoxide hydrolase (sEH). sEH is a cytosolic enzyme that catalyzes the hydrolysis of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules that play crucial roles in regulating various physiological processes.
Mechanism of Action
IEPA acts as a potent sEH inhibitor, which prevents the hydrolysis of EETs. This leads to an increase in the levels of EETs, which have various beneficial effects on the body. EETs are known to have anti-inflammatory, vasodilatory, and anti-cancer properties.
Biochemical and Physiological Effects:
IEPA has been shown to have various biochemical and physiological effects, including anti-inflammatory, vasodilatory, and anti-cancer properties. Studies have shown that IEPA can increase the levels of EETs, which have anti-inflammatory and vasodilatory effects. IEPA has also been shown to have potential anti-cancer properties by inhibiting angiogenesis and tumor growth.
Advantages and Limitations for Lab Experiments
IEPA has several advantages for lab experiments, including its high potency and specificity as an sEH inhibitor. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on IEPA, including its use as a therapeutic agent for various diseases, including cardiovascular disease, inflammation, and cancer. Further studies are needed to determine the optimal dosage and administration of IEPA for these applications. Additionally, research is needed to develop more effective and efficient methods for synthesizing IEPA and other sEH inhibitors.
Synthesis Methods
IEPA can be synthesized using a variety of methods, including the reaction of 2-bromoethylamine hydrobromide with imidazole, followed by reaction with acryloyl chloride. Another method involves the reaction of imidazole with 2-chloroethyl acrylate. These methods have been optimized to produce high yields of IEPA with high purity.
Scientific Research Applications
IEPA has been extensively studied for its potential applications in various fields, including cardiovascular disease, inflammation, and cancer. Studies have shown that IEPA can increase the levels of EETs, which have anti-inflammatory and vasodilatory effects. IEPA has also been shown to have potential anti-cancer properties by inhibiting angiogenesis and tumor growth.
properties
IUPAC Name |
N-(2-imidazol-1-ylethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-2-8(12)10-4-6-11-5-3-9-7-11/h2-3,5,7H,1,4,6H2,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQGHSUVNDIIIFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCCN1C=CN=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-imidazol-1-ylethyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.